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Compound of Interest

Compound Name: 1-Propoxyhexane

CAS No.: 53685-78-2

Cat. No.: B12280008

Get Quote

CAS Number: 53685-78-2

This technical guide provides a comprehensive overview of 1-propoxyhexane, also known as

hexyl propyl ether, tailored for researchers, scientists, and professionals in drug development.

This document outlines its chemical and physical properties, experimental protocols for its

synthesis, and a summary of its known applications and potential biological relevance.

Chemical and Physical Properties
1-Propoxyhexane is a colorless liquid and a member of the ether class of organic compounds,

characterized by an oxygen atom connected to a propyl and a hexyl group.[1] Its primary use in

industrial and research settings is as a solvent due to its chemical stability and ability to

dissolve a variety of compounds.[1]
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Property Value Source

CAS Number 53685-78-2 [2][3][4][5]

Molecular Formula C₉H₂₀O [2][3][4][5]

Molecular Weight 144.25 g/mol [2][3][4]

IUPAC Name 1-propoxyhexane [3]

Synonyms
Hexyl propyl ether, n-Hexyl

propyl ether
[3][4][5]

InChI Key
JLQBXJSLMWXEFL-

UHFFFAOYSA-N
[2][3][4]

Canonical SMILES CCCCCCOCCC [3]

Physical Properties
Property Value Source

Density 0.786 g/cm³ [3][5]

Boiling Point 165.4 °C at 760 mmHg [3][5][6]

Melting Point -68.3 °C (estimate) [7]

Flash Point 44.6 °C [3][5][6]

Vapor Pressure 2.47 mmHg at 25 °C [3][5][6]

Refractive Index 1.41 [3][5]

LogP 2.99330

Synthesis of 1-Propoxyhexane
The most common and well-established method for synthesizing 1-propoxyhexane is the

Williamson ether synthesis.[1] This reaction proceeds via a bimolecular nucleophilic

substitution (Sₙ2) mechanism, where an alkoxide ion displaces a halide from an alkyl halide.[8]

[9]
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Experimental Protocol: Williamson Ether Synthesis
This protocol is adapted from established procedures for similar ethers.[10][11] It involves the

formation of sodium hexoxide from 1-hexanol, followed by its reaction with a propyl halide.

Materials and Reagents:

1-Hexanol (anhydrous)

Sodium metal (Na) or Sodium hydride (NaH)

1-Bromopropane (or other suitable propyl halide)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Deionized water

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Alkoxide Formation:

Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous 1-hexanol to a dry

three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a

dropping funnel.

Add an anhydrous solvent such as THF.

Carefully add stoichiometric equivalents of sodium metal (cut into small pieces) or sodium

hydride (60% dispersion in mineral oil) portion-wise.

Stir the mixture at room temperature until all the sodium has reacted or hydrogen gas

evolution ceases.
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Heat the resulting sodium hexoxide solution to a gentle reflux.

Add 1-bromopropane dropwise from the dropping funnel over a period of 30 minutes.

Continue to reflux the reaction mixture for 2-4 hours to ensure the reaction goes to

completion. The formation of a white precipitate (sodium bromide) will be observed.

Workup and Isolation:

Allow the reaction mixture to cool to room temperature.

Carefully quench the reaction by adding deionized water to dissolve the sodium bromide

salt.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl

ether.

Combine the organic layers and wash with deionized water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

Filter off the drying agent.

Remove the solvent using a rotary evaporator.

The crude 1-propoxyhexane can be purified by vacuum distillation to yield a colorless

liquid.
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Workflow for the Williamson Ether Synthesis of 1-Propoxyhexane
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Caption: A generalized workflow for the synthesis of 1-propoxyhexane.
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Chemical Reactivity
1-Propoxyhexane exhibits chemical reactivity typical of an ether. The ether linkage is generally

stable but can undergo cleavage under harsh conditions. The alkyl chains can undergo

reactions characteristic of alkanes.

Oxidation: Strong oxidizing agents like potassium permanganate (KMnO₄) or chromium

trioxide (CrO₃) can oxidize 1-propoxyhexane, potentially leading to the formation of

aldehydes or carboxylic acids.[1]

Reduction: Reduction of ethers is less common but can be achieved under specific

conditions to yield alcohols.[1]

Substitution: Nucleophilic substitution reactions can occur, particularly in the presence of

strong nucleophiles.[1]

General Chemical Reactions Diagram
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Caption: General chemical reactions of 1-propoxyhexane.

Applications and Biological Relevance
Industrial and Research Applications
The primary application of 1-propoxyhexane is as a solvent in various contexts:

Organic Synthesis: It serves as a reaction medium due to its ability to dissolve a wide range

of nonpolar compounds.[1]

Extraction and Purification: Its solvent properties are utilized in the extraction and purification

of biological molecules.[1]

Industrial Formulations: It is used in the formulation of coatings, adhesives, and cleaning

agents.[1]

Biological Activity and Toxicology
There is limited specific toxicological and metabolic data available for 1-propoxyhexane. Its

mechanism of action in biological systems, when used as a solvent, is primarily through non-

covalent interactions such as van der Waals forces and dipole-dipole interactions.[1]

While data on 1-propoxyhexane is scarce, the broader class of alkyl ethers, particularly

alkylglycerol ethers, has been studied for biological activity. These related compounds are

known to be precursors for biologically active molecules like plasmalogens and the platelet-

activating factor (PAF).[2] They have also been implicated in the regulation of adipogenesis

through the peroxisome proliferator-activated receptor-gamma (PPAR-γ).[2] It is important to

note that these activities are associated with structurally different alkyl ethers and may not be

directly applicable to 1-propoxyhexane.
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Conceptual Biological Roles of Related Alkyl Ethers
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Caption: Conceptual biological roles of related alkyl ethers.

Conclusion
1-Propoxyhexane is a simple acyclic ether with well-defined physical and chemical properties.

Its synthesis is straightforward via the Williamson ether synthesis. While it is widely used as a

solvent, there is a notable lack of in-depth research into its specific metabolism, toxicology, and

potential biological activities. Future research could focus on these areas to provide a more

complete profile of this compound, particularly for professionals in drug development and life

sciences who may encounter it as a solvent or a synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science
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